6-BROMO-2-NAPHTHYL-BETA-D-GALACTOPYRANOSIDE
6-BROMO-2-NAPHTHYL-BETA-D-GALACTOPYRANOSIDE
6-bromo-2-naphthyl beta-D-galactoside is a beta-D-galactoside having a 6-bromo-2-naphthyl substituent at the anomeric position. It has a role as a chromogenic compound. It is an organobromine compound and a beta-D-galactoside. It derives from a 6-bromo-2-naphthol.
Brand Name:
Vulcanchem
CAS No.:
15572-30-2
VCID:
VC0099264
InChI:
InChI=1S/C16H17BrO6/c17-10-3-1-9-6-11(4-2-8(9)5-10)22-16-15(21)14(20)13(19)12(7-18)23-16/h1-6,12-16,18-21H,7H2/t12-,13+,14+,15-,16-/m1/s1
SMILES:
C1=CC2=C(C=CC(=C2)Br)C=C1OC3C(C(C(C(O3)CO)O)O)O
Molecular Formula:
C16H17BrO6
Molecular Weight:
385.21 g/mol
6-BROMO-2-NAPHTHYL-BETA-D-GALACTOPYRANOSIDE
CAS No.: 15572-30-2
Main Products
VCID: VC0099264
Molecular Formula: C16H17BrO6
Molecular Weight: 385.21 g/mol
| CAS No. | 15572-30-2 |
|---|---|
| Product Name | 6-BROMO-2-NAPHTHYL-BETA-D-GALACTOPYRANOSIDE |
| Molecular Formula | C16H17BrO6 |
| Molecular Weight | 385.21 g/mol |
| IUPAC Name | (2S,3R,4S,5R,6R)-2-(6-bromonaphthalen-2-yl)oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C16H17BrO6/c17-10-3-1-9-6-11(4-2-8(9)5-10)22-16-15(21)14(20)13(19)12(7-18)23-16/h1-6,12-16,18-21H,7H2/t12-,13+,14+,15-,16-/m1/s1 |
| Standard InChIKey | NLRXQZJJCPRATR-LYYZXLFJSA-N |
| Isomeric SMILES | C1=CC2=C(C=CC(=C2)Br)C=C1O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O |
| SMILES | C1=CC2=C(C=CC(=C2)Br)C=C1OC3C(C(C(C(O3)CO)O)O)O |
| Canonical SMILES | C1=CC2=C(C=CC(=C2)Br)C=C1OC3C(C(C(C(O3)CO)O)O)O |
| Description | 6-bromo-2-naphthyl beta-D-galactoside is a beta-D-galactoside having a 6-bromo-2-naphthyl substituent at the anomeric position. It has a role as a chromogenic compound. It is an organobromine compound and a beta-D-galactoside. It derives from a 6-bromo-2-naphthol. |
| Synonyms | 6-bromo-2-naphthyl-beta-galactopyranoside BrNapGal |
| PubChem Compound | 84995 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume